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Compound of Interest

Compound Name: trans-beta-Nitrostyrene

CAS No.: 102-96-5

Cat. No.: B091891

Get Quote

Executive Summary
trans-

-Nitrostyrene (TBS) is a quintessential conjugated nitroalkene that serves as a high-value
electrophilic scaffold in organic synthesis and medicinal chemistry. Its utility is defined by the
nitro group's potent electron-withdrawing capacity, which activates the

-carbon toward nucleophilic attack. While historically viewed merely as an intermediate for
phenethylamine synthesis, modern applications have repositioned TBS as a "covalent
warhead" for targeting catalytic cysteines in enzymes like Protein Tyrosine Phosphatases
(PTPs). This guide dissects the reactivity, synthesis, and stability of TBS, providing actionable
protocols for its handling and application.

Molecular Architecture & Electronic Profile
The reactivity of trans-

-nitrostyrene is dictated by its conjugated

-system. The nitro group (
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) acts as a strong electron-withdrawing group (EWG) via both induction (

) and resonance (

).

Electronic Polarization
The resonance hybrid shows significant positive character at the

-carbon (benzylic position relative to the phenyl ring, but

relative to the nitro group). This makes the molecule a "Michael Acceptor" par excellence.

Dipole Moment: High (

4.5 D), indicating strong charge separation.

Isomer Stability: The trans (

) isomer is thermodynamically more stable than the cis (

) isomer due to steric hindrance between the phenyl ring and the nitro group in the cis
conformation. Commercial samples are almost exclusively trans.

Physicochemical Data Table
Property Value Context

Formula MW: 149.15 g/mol

Appearance Yellow crystalline solid
Distinctive color due to

extended conjugation

Melting Point 57–58 °C
Sharp MP indicates high purity;

broadens with polymerization

Solubility Soluble in EtOH, Et₂O, DCM
Poorly soluble in water;

hydrolyzes in aqueous base

Reactivity Class Soft Electrophile
Prefers soft nucleophiles

(thiols, enolates)
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The Electrophilic Engine: Reactivity Profiles
For drug development professionals, understanding the specific reactivity of the alkene double

bond is critical. The reaction landscape is dominated by the electron deficiency of the

-carbon.

Michael Addition (Covalent Modification)
This is the primary mechanism for biological activity. Soft nucleophiles, particularly the thiol (

) group of cysteine residues, attack the

-carbon.

Kinetics: Second-order rate constants (

) for thiol addition are high (e.g.,

180–350

for lipidated analogs).

Reversibility: Unlike acrylamides (often irreversible), nitroalkene adducts are frequently

reversible (retro-Michael), allowing for "tunable" covalent inhibition.

Reduction Pathways
TBS is the immediate precursor to

-phenethylamines.

Mild Reduction:

/

reduces the alkene to the alkane while preserving the nitro group or reducing it to an amine
depending on stoichiometry.

Full Reduction:

reduces both the alkene and nitro group to form primary amines (phenethylamines).
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Visualization: Reactivity Pathways
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Figure 1: The divergent reactivity landscape of trans-

-nitrostyrene, highlighting its dual role as a covalent modifier and synthetic intermediate.

Synthesis & Purification: The Henry Reaction[1][2]
[3]
The industry standard for synthesis is the Henry Reaction (Nitroaldol Condensation). While

seemingly simple, controlling the exotherm and preventing polymerization requires strict

adherence to protocol.

Validated Protocol (Modified Organic Syntheses)
Objective: Synthesis of 50g trans-

-nitrostyrene.

Reagents:
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Benzaldehyde (1.0 eq)

Nitromethane (1.0 eq)

Sodium Hydroxide (1.05 eq, aq) or Ammonium Acetate (catalytic)

Methanol (Solvent)[1]

HCl (for neutralization)

Step-by-Step Methodology:

Setup: Equip a 1L reactor with an overhead stirrer and internal thermometer. Place in an

ice/salt bath (

).

Charging: Add Benzaldehyde (53g) and Nitromethane (30.5g) to Methanol (100mL).

Base Addition (Critical): Add aqueous NaOH slowly. Stop addition if Temp > 15°C.

Causality: The deprotonation of nitromethane creates a nitronate anion. High temps lead

to side reactions (Cannizzaro) or polymerization.

Precipitation: A bulky white precipitate (sodium nitronate salt) will form.

Acidification: Pour the slurry into a mixture of ice/water and HCl.

Mechanism:[2][3][4] Acidification converts the nitronate intermediate into the nitroalkene

via elimination of water.

Isolation: Filter the yellow solid. Wash with water until neutral pH.[5]

Purification: Recrystallize from hot ethanol.

Self-Validation: Pure product must melt sharply at 57–58°C. Any range >2°C implies

oligomer contamination.
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Synthesis Workflow Diagram
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Figure 2: Step-by-step workflow for the Henry Reaction synthesis, emphasizing critical

temperature controls and intermediate states.

Biological Implications: Covalent Inhibition
In drug discovery, TBS derivatives are investigated as inhibitors of Protein Tyrosine

Phosphatases (e.g., PTP1B, SHP2).

Mechanism of Action
The phosphate binding pocket of PTPs contains a catalytic cysteine residue (e.g., Cys215 in

PTP1B) that exists as a thiolate anion at physiological pH.

Recognition: The nitro group mimics the phosphate of phosphotyrosine.

Attack: The cysteine thiolate performs a Michael addition on the

-carbon of TBS.

Inhibition: The enzyme is covalently modified, blocking substrate access.

Biological Pathway Diagram
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Figure 3: Kinetic mechanism of covalent enzyme inhibition by nitrostyrene derivatives.

Stability & Handling Guidelines
Degradation Pathways[9]
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Polymerization: Base-catalyzed polymerization is rapid. Avoid storage in basic buffers or

contact with amines without solvent.

Hydrolysis: Under strongly acidic or basic aqueous conditions, the Nef reaction (or reverse

Henry) can occur, regenerating benzaldehyde (detectable by almond odor).

Photostability: UV light can induce

isomerization. The

-isomer is less stable and more prone to degradation.

Storage Protocol
Temperature: Store at 2–8°C.

Atmosphere: Argon or Nitrogen blanket is recommended to prevent moisture uptake.

Container: Amber glass to prevent photo-isomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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